Cas no 928783-85-1 (1-Bromo-3-chloro-5-(trifluoromethyl)benzene)

1-Bromo-3-chloro-5-(trifluoromethyl)benzene is a halogenated aromatic compound featuring bromine, chlorine, and trifluoromethyl substituents on a benzene ring. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromine and chlorine enhances reactivity for cross-coupling reactions, while the electron-withdrawing trifluoromethyl group contributes to stability and influences electronic properties. This compound is commonly utilized in Suzuki, Heck, and Buchwald-Hartwig reactions, offering precise functionalization for complex molecule construction. Its high purity and well-defined reactivity profile ensure consistent performance in demanding synthetic applications.
1-Bromo-3-chloro-5-(trifluoromethyl)benzene structure
928783-85-1 structure
Product Name:1-Bromo-3-chloro-5-(trifluoromethyl)benzene
CAS No:928783-85-1
MF:C7H3BrClF3
MW:259.450930833817
MDL:MFCD09260894
CID:890159
PubChem ID:20269855
Update Time:2025-06-06

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-chloro-5-(trifluoromethyl)benzene
    • 3-Bromo-5-Chlorobenzotrifluoride
    • Benzene, 1-bromo-3-chloro-5-(trifluoromethyl)-
    • 5-bromo-3-chlorobenzotrifluoride
    • KSC912O0J
    • BCP22732
    • VF10062
    • LS11371
    • AS00133
    • BCP9000126
    • AB50014
    • AM61681
    • SY031548
    • BC005107
    • AB0027702
    • W9567
    • 3-BROMO-5-CHLORO-TRIFLUOROMETHYLBENZENE
    • 1-Bromo-3-chloro-5-(trifluoromethyl)benzene (ACI)
    • 3-Chloro-5-trifluoromethylbromobenzene
    • MDL： MFCD09260894
    • Inchi： 1S/C7H3BrClF3/c8-5-1-4(7(10,11)12)2-6(9)3-5/h1-3H
    • InChI Key： QRPRXRQFNNXPBA-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(Br)C=C(Cl)C=1)(F)F

Computed Properties

  • Exact Mass: 257.90600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.717
  • Boiling Point: 182℃ at 760 mmHg
  • Flash Point: 64℃
  • PSA: 0.00000
  • LogP: 4.12130

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Security Information

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Pricemore >>

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1-Bromo-3-chloro-5-(trifluoromethyl)benzene Production Method

Production Method 1

928783-85-1 928783-85-1
Reaction Conditions
Reference
Preparation of isoxazoline-substituted benzamide compounds as pesticides
, World Intellectual Property Organization, , ,

Production Method 2

109919-26-8 109919-26-8
928783-85-1 928783-85-1
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Toluene ;  30 min, 0 °C; 1 h, 0 °C
1.2 Reagents: Nitrous acid Solvents: Water ;  2 h, < 0 °C; 0 °C → 20 °C
1.3 Reagents: Phosphinic acid ;  60 min, 20 °C
1.4 Catalysts: Cuprous chloride ;  2 h, 20 °C
Reference
Preparation methods for 3,5-dihalobenzotrifluoride and 3'-chloro-5'-(trifluoromethyl)phenyltrifluoroethanone
, World Intellectual Property Organization, , ,

Production Method 3

870703-71-2 870703-71-2
928783-85-1 928783-85-1
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ;  1 - 3 h, 20 - 30 °C; 2 h, 20 - 30 °C
1.2 Reagents: Sodium nitrite ;  20 - 30 °C; 30 °C → 78 °C
Reference
Green preparation of 3-chloro-5-trifluoromethyl trifluoroacetophenone
, China, , ,

Production Method 4

109919-26-8 109919-26-8
928783-85-1 928783-85-1
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Toluene ;  30 min, 0 °C; 1 h, 0 °C
1.2 Reagents: Nitrous acid Solvents: Water ;  2 h, < 0 °C; 0 °C → 20 °C
1.3 Reagents: Phosphinic acid ;  60 min, 20 °C
1.4 Catalysts: Cuprous chloride ;  2 h, 20 °C
Reference
Method for preparing 3,5-dihalotrifluorotoluene and 1-(3-chloro-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethanone
, China, , ,

Production Method 5

69411-05-8 69411-05-8
928783-85-1 928783-85-1
Reaction Conditions
1.1 Reagents: tert-Butyl nitrite Catalysts: Cupric chloride Solvents: Acetonitrile ;  rt; 1 h, rt; 1 h, 65 °C; 65 °C → rt
Reference
Preparation of isoxazoline-substituted benzamide compounds as pesticides
, United States, , ,

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Raw materials

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Preparation Products

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Related Literature

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928783-85-1 (1-Bromo-3-chloro-5-(trifluoromethyl)benzene) Related Products

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